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Compound of Interest

Compound Name: Calcium dichloride dihydrate

Cat. No.: B8817594

A Technical Guide for Researchers in Drug Development

In the precise world of scientific research and pharmaceutical development, understanding the
fundamental properties of chemical compounds is paramount. A seemingly minor variation,
such as the hydration state of a salt, can have significant implications for experimental
accuracy and product formulation. This technical guide provides an in-depth analysis of the
molecular weight differences between anhydrous calcium chloride (CaClz2) and its dihydrate
form (CaClz-2H20), offering a clear comparison for laboratory and development applications.

Core Molecular Composition and Weight

The primary distinction between anhydrous and dihydrate calcium chloride lies in the presence
of water molecules within the crystal structure of the latter. This directly influences their
respective molecular weights. Anhydrous calcium chloride is the pure salt, devoid of water,
while calcium chloride dihydrate has two water molecules associated with each formula unit of
calcium chloride.

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Based on the standard atomic weights of the elements involved:

« Calcium (Ca): 40.078 u[1][2][3]

« Chlorine (Cl): 35.45 u[4][5][6]
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e Oxygen (O): 15.999 u[7][8][9]
e Hydrogen (H): 1.008 u[10][11][12]
These values are used to calculate the molecular weights of both forms of calcium chloride.

Comparative Data Summary

For ease of reference and direct comparison, the following table summarizes the key
quantitative data for both anhydrous and dihydrate calcium chloride.

Anhydrous Calcium Calcium Chloride
Feature . .

Chloride Dihydrate
Molecular Formula CaCl2[5][10][13] CaClz-2H20I[1][2]
Molar Mass (. g/mol ) 110.98 g/mol [11][13] 147.01 g/mol [1][2][7]
Composition 1xCa,2xCl 1xCa,2xCl,4xH,2x0

Detailed Experimental Protocols

The determination of the molecular weights presented is based on established principles of
chemistry and is confirmed through mass spectrometry.

Protocol for Molecular Weight Calculation:

« ldentify the Molecular Formula: Determine the precise chemical formula for the compound in
question (e.g., CaClz or CaClz:2Hz20).

o Determine Atomic Weights: Obtain the standard atomic weights for each element present in
the formula from a reliable source such as the IUPAC.

o Calculate the Sum: Multiply the atomic weight of each element by the number of atoms of
that element in the formula and sum the results.

o Anhydrous Calcium Chloride (CaClz): (1 x 40.078) + (2 x 35.45) = 110.978 g/mol .

o Water (H20): (2 x 1.008) + (1 x 15.999) = 18.015 g/mol .
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o Calcium Chloride Dihydrate (CaClz2:2H20): 110.978 + (2 x 18.015) = 147.008 g/mol .

Visualization of the Hydration Process

To visually represent the relationship between the anhydrous and dihydrate forms of calcium
chloride, the following diagram illustrates the addition of water molecules to the anhydrous salt.

Anhydrous Calcium Chloride Two Water Molecules
(CaCl2) (2H20)
MW: 110.98 g/mol MW: 36.03 g/mol
+ 2H20

Click to download full resolution via product page

Hydration of Anhydrous Calcium Chloride

This in-depth guide provides the necessary technical details for researchers and scientists to
accurately account for the differences in molecular weight between anhydrous and dihydrate
calcium chloride in their experimental designs and product development processes. The
provided data and visualizations serve as a quick and reliable reference for laboratory
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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